Cas no 1209620-58-5 (1H-Pyrazole-4-carboxylic acid hydrate)

1H-Pyrazole-4-carboxylic acid hydrate structure
1209620-58-5 structure
Product Name:1H-Pyrazole-4-carboxylic acid hydrate
CAS No:1209620-58-5
MF:C4H6N2O3
MW:130.10204076767
CID:5196792
Update Time:2023-08-26

1H-Pyrazole-4-carboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • 1H-pyrazole-4-carboxylic acid hydrate
    • 1H-pyrazole-4-carboxylicacidhydrate
    • 1H-Pyrazole-4-carboxylic acid hydrate
    • Inchi: 1S/C4H4N2O2.H2O/c7-4(8)3-1-5-6-2-3;/h1-2H,(H,5,6)(H,7,8);1H2
    • InChI Key: WUUWXOMALOZKCW-UHFFFAOYSA-N
    • SMILES: OC(C1C=NNC=1)=O.O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Topological Polar Surface Area: 67

1H-Pyrazole-4-carboxylic acid hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-53558-0.05g
1H-pyrazole-4-carboxylic acid hydrate
1209620-58-5
0.05g
$22.0 2023-02-10
Enamine
EN300-53558-0.1g
1H-pyrazole-4-carboxylic acid hydrate
1209620-58-5
0.1g
$23.0 2023-02-10
Enamine
EN300-53558-0.25g
1H-pyrazole-4-carboxylic acid hydrate
1209620-58-5
0.25g
$24.0 2023-02-10
Enamine
EN300-53558-0.5g
1H-pyrazole-4-carboxylic acid hydrate
1209620-58-5
0.5g
$25.0 2023-02-10
Enamine
EN300-53558-1.0g
1H-pyrazole-4-carboxylic acid hydrate
1209620-58-5
1.0g
$26.0 2023-02-10
Enamine
EN300-53558-2.5g
1H-pyrazole-4-carboxylic acid hydrate
1209620-58-5
2.5g
$27.0 2023-02-10
Enamine
EN300-53558-5.0g
1H-pyrazole-4-carboxylic acid hydrate
1209620-58-5
5.0g
$29.0 2023-02-10
Enamine
EN300-53558-10.0g
1H-pyrazole-4-carboxylic acid hydrate
1209620-58-5
10.0g
$47.0 2023-02-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01068328-1g
1H-Pyrazole-4-carboxylic acid hydrate
1209620-58-5 95%
1g
¥112.0 2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01068328-5g
1H-Pyrazole-4-carboxylic acid hydrate
1209620-58-5 95%
5g
¥140.0 2023-04-05
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk